Cas no 68337-44-0 (4-(4-methoxyphenyl)-5-methyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-(4-methoxyphenyl)-5-methyl-4H-1,2,4-triazole-3-thiol
• CAS No: 68337-44-0
• MF: C₁₀H₁₁N₃OS
• MW: 221.278840303421
• CID: 3074222
• PubChem ID: 865211
• Update Time: 2025-05-20

4-(4-methoxyphenyl)-5-methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-(4-Methoxy-phenyl)-5-methyl-4H-[1,2,4]triazole-3-thiol
• 4-(4-METHOXYPHENYL)-5-METHYL-2H-1,2,4-TRIAZOLE-3-THIONE
• AG-690/40701562
• SCHEMBL2551450
• STL380661
• STK082479
• EN300-191282
• 4-(4-methoxyphenyl)-5-methyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 4(4-methoxyphenyl)-5-methyl-4H-1,2,4-triazole-3-thiol
• 4-(4-Methoxyphenyl)-5-methyl-4H-1,2,4-triazole-3-thiol
• 4-(4-Methoxyphenyl)-5-methyl-4H-1,2,4-triazol-3-yl hydrosulfide
• Z57643733
• 843-332-9
• TCA33744
• KLPXNKOOEUJDAN-UHFFFAOYSA-N
• 68337-44-0
• 5-methyl-4-[4-(methyloxy)phenyl]-4H-1,2,4-triazol-3-yl hydrosulfide
• CS-0116554
• AKOS000294578
• AKOS005392518
• 4-(4-methoxyphenyl)-3-methyl-1H-1,2,4-triazole-5-thione
• 4-(4-methoxyphenyl)-5-methyl-4H-1,2,4-triazole-3-thiol

• Inchi： 1S/C10H11N3OS/c1-7-11-12-10(15)13(7)8-3-5-9(14-2)6-4-8/h3-6H,1-2H3,(H,12,15)
• InChI Key： KLPXNKOOEUJDAN-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C)N1C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 221.06228316Da
• Monoisotopic Mass: 221.06228316Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 69Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-(4-methoxyphenyl)-5-methyl-4H-1,2,4-triazole-3-thiol

Introduction to 4-(4-methoxyphenyl)-5-methyl-4H-1,2,4-triazole-3-thiol (CAS No. 68337-44-0)

4-(4-methoxyphenyl)-5-methyl-4H-1,2,4-triazole-3-thiol, with the CAS number 68337-44-0, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a methoxyphenyl group and a methyl-substituted 1,2,4-triazole ring with a thiol functionality. These structural features contribute to its diverse biological activities and potential applications in drug development.

The 1,2,4-triazole ring is a well-known heterocyclic system that has been extensively studied for its pharmacological properties. It is known to exhibit a wide range of biological activities, including antifungal, antibacterial, and antiviral effects. The presence of the thiol group in 4-(4-methoxyphenyl)-5-methyl-4H-1,2,4-triazole-3-thiol further enhances its reactivity and potential for forming covalent bonds with target proteins, making it an attractive scaffold for the design of novel therapeutic agents.

Recent research has highlighted the potential of 4-(4-methoxyphenyl)-5-methyl-4H-1,2,4-triazole-3-thiol in various therapeutic areas. For instance, studies have shown that this compound exhibits potent antifungal activity against several clinically relevant fungal pathogens. The mechanism of action involves the disruption of fungal cell wall synthesis and the inhibition of key enzymes involved in fungal metabolism. This makes it a promising candidate for the development of new antifungal drugs to combat resistant strains.

In addition to its antifungal properties, 4-(4-methoxyphenyl)-5-methyl-4H-1,2,4-triazole-3-thiol has also been investigated for its potential as an anticancer agent. Research has demonstrated that this compound can induce apoptosis in various cancer cell lines by targeting multiple signaling pathways. The thiol group plays a crucial role in this process by forming covalent bonds with cysteine residues on target proteins, leading to their inactivation and subsequent cell death.

The methoxyphenyl group in 4-(4-methoxyphenyl)-5-methyl-4H-1,2,4-triazole-3-thiol contributes to its lipophilicity and enhances its ability to cross biological membranes. This property is particularly important for drugs that need to reach specific intracellular targets or penetrate the blood-brain barrier. Studies have shown that compounds with this structural feature exhibit improved bioavailability and pharmacokinetic profiles compared to their non-substituted counterparts.

The synthesis of 4-(4-methoxyphenyl)-5-methyl-4H-1,2,4-triazole-3-thiol has been optimized using various methodologies. One common approach involves the reaction of 1-(methylthio)-1H-tetrazole with 1-bromo-2-chloroethane followed by nucleophilic substitution with 4-methoxyaniline. This multi-step process yields the desired product with high purity and yield. The synthetic route can be further refined to improve efficiency and reduce environmental impact.

In terms of safety and toxicity, preliminary studies have indicated that 4-(4-methoxyphenyl)-5-methyl-4H-1,2,4-triazole-3-thiol exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity (NCE), comprehensive toxicological evaluations are necessary to ensure its safety for human use. These assessments typically include in vitro cytotoxicity assays and in vivo animal studies to evaluate potential side effects and long-term safety profiles.

The future prospects for 4-(4-methoxyphenyl)-5-methyl-4H-1,2,4-triazole-3-thiol are promising. Ongoing research is focused on optimizing its structure through medicinal chemistry approaches to enhance its potency and selectivity for specific targets. Additionally, efforts are being made to develop prodrugs or drug delivery systems that can improve its stability and bioavailability.

In conclusion, 4-(4-methoxyphenyl)-5-methyl-4H-1,2,4-triazole-3-thiol (CAS No. 68337-499) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. As research in this area continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the field.